Cas no 2034596-71-7 (N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide
• CAS No: 2034596-71-7
• MF: C₁₅H₁₆ClNO₄S₂
• MW: 373.874840736389
• CID: 5553358
• PubChem ID: 91817421
• Update Time: 2025-10-21

N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6518-2389
• AKOS025324742
• N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzenesulfonamide
• 2034596-71-7
• N-(2-(5-acetylthiophen-2-yl)ethyl)-5-chloro-2-methoxybenzenesulfonamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C15H16ClNO4S2/c1-10(18)14-6-4-12(22-14)7-8-17-23(19,20)15-9-11(16)3-5-13(15)21-2/h3-6,9,17H,7-8H2,1-2H3
• InChI Key： UPCNWIGCUKHNQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCCC1=CC=C(C(C)=O)S1)(=O)=O)OC

Computed Properties

• Exact Mass: 373.0209280g/mol
• Monoisotopic Mass: 373.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide

N-[2-(5-Acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide: A Comprehensive Overview

N-[2-(5-Acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide, identified by the CAS registry number CAS No. 2034596-71-7, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent scientific research due to its unique properties and promising functionalities.

The molecular structure of N-[2-(5-Acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide comprises several key functional groups, including a thiophene ring, an acetyl group, a methoxy group, and a sulfonamide moiety. These groups contribute to the compound's reactivity, stability, and potential bioavailability. Recent studies have highlighted the importance of such multifunctional molecules in drug design, particularly in the development of targeted therapies for various diseases.

One of the most notable aspects of this compound is its sulfonamide group, which is known for its ability to act as a bioisostere for carboxylic acids. This property makes it an attractive candidate for use in peptide mimetics and enzyme inhibitors. Additionally, the presence of the thiophene ring introduces aromaticity and potential conjugation effects, which can enhance the compound's electronic properties and stability.

Recent research has focused on optimizing the synthesis of CAS No. 2034596-71-7 to improve yield and reduce costs. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These advancements not only make the compound more accessible for large-scale applications but also pave the way for further modifications to tailor its properties for specific uses.

In terms of biological activity, N-[2-(5-Acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide has shown promise as a potential inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as arthritis and neurodegenerative diseases.

The methoxy group present in the molecule plays a crucial role in modulating its pharmacokinetic properties. Studies have indicated that this group enhances the compound's solubility and bioavailability, which are critical factors for its effectiveness as a drug candidate. Furthermore, the chlorine atom at position 5 contributes to the molecule's lipophilicity, potentially improving its ability to cross cellular membranes.

Another area of active research involves exploring the electronic properties of this compound for applications in organic electronics. The thiophene ring's conjugation with other functional groups may enable the molecule to act as a semiconductor or an electron transport material in devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In conclusion, N-[2-(5-Acetylthiophen-2-yl)ethyl]-5-chloro-2-methoxybenzene-1-sulfonamide represents a versatile platform for further exploration across multiple disciplines. Its unique combination of functional groups and promising biological activity positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.